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Compound of Interest

Compound Name: Tilpisertib fosmecarbil tfa

Cat. No.: B15579698 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to stringent disposal procedures for Tilpisertib fosmecarbil TFA, an

investigational serine/threonine kinase inhibitor.[1] Due to its status as an investigational drug

and the presence of a trifluoroacetic acid (TFA) salt, proper disposal is critical to ensure

laboratory safety, minimize environmental impact, and maintain regulatory compliance. This

document provides a step-by--step guide for the safe handling and disposal of Tilpisertib
fosmecarbil TFA.

Tilpisertib fosmecarbil is currently in Phase II clinical trials for the treatment of ulcerative colitis.

[2][3][4][5] As with all investigational products, specific disposal protocols are often determined

by the study sponsor (Gilead Sciences) and the institution's policies.[6][7][8] The trifluoroacetic

acid (TFA) component of this compound is known to be a persistent environmental contaminant

and can be harmful to aquatic life, necessitating careful disposal to avoid environmental

release.[9][10][11]

Personal Protective Equipment (PPE) and Handling
Before handling Tilpisertib fosmecarbil TFA for any purpose, including disposal, personnel

must be equipped with appropriate personal protective equipment (PPE) to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15579698?utm_src=pdf-interest
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.pharmaceutical-technology.com/data-insights/tilpisertib-fosmecarbil-gilead-sciences-ulcerative-colitis-likelihood-of-approval/
https://www.gileadclinicaltrials.com/study?nctid=NCT06029972
https://clinicaltrials.gov/study/NCT06029972
https://www.clinicaltrials.gov/study/NCT06029972
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://research.luriechildrens.org/globalassets/stanley-manne-research-site/research-resources/office-of-clinical-and-community-trials/accountability-destruction-investigational-drugs-090119-1.pdf
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562725/
https://www.mdpi.com/2076-3298/12/8/277
https://www.mdpi.com/2071-1050/16/6/2382
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Item Specification Rationale

Gloves
Chemical-resistant, such as

nitrile gloves.
To prevent skin contact.

Eye Protection
Safety goggles with side-

shields.
To protect eyes from splashes.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of any dust

or aerosols.

Step-by-Step Disposal Protocol
The proper disposal of Tilpisertib fosmecarbil TFA should be treated as a hazardous waste

process. The following steps provide a general framework that should be adapted to specific

institutional and regulatory requirements.

Consult Institutional Guidelines: Before initiating disposal, consult your institution's

Environmental Health and Safety (EHS) department for specific procedures regarding

investigational and hazardous chemical waste.[12] All personnel handling the waste should

be up-to-date on chemical waste management training.[12]

Segregate Waste: Do not mix Tilpisertib fosmecarbil TFA waste with general laboratory

trash or other non-hazardous waste streams. It should be segregated as chemical

hazardous waste.

Use Appropriate Waste Containers:

Place unused, partially used, and empty vials or containers of Tilpisertib fosmecarbil
TFA into a designated hazardous waste container.[13] This container should be made of a

compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.[12]

It is generally not necessary to empty out vials or other containers; they can be disposed

of "as is".[12]
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Label Hazardous Waste Containers:

Obtain official HAZARDOUS WASTE labels from your institution's EHS department.[12]

Clearly label the container with the following information:

The words "Hazardous Waste"

The full chemical name: "Tilpisertib fosmecarbil TFA" (no abbreviations)[12]

The concentration and quantity of the waste

The name and contact information of the Principal Investigator (PI)[12]

The laboratory location (building and room number)[12]

The date the waste was first added to the container

Store Waste Appropriately:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA).[12]

The SAA should be in a secure, locked cabinet or within secondary containment to prevent

spills.[12]

Arrange for Professional Disposal:

Once the hazardous waste container is full or ready for pickup, contact your institution's

EHS department to arrange for its collection.

The waste will be transported by a licensed hazardous materials vendor to a permitted

hazardous waste incineration facility.[13]

Maintain Documentation:

Keep detailed records of the disposal of Tilpisertib fosmecarbil TFA, including quantities

and dates of disposal. For clinical trials, this documentation is often part of the drug
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accountability record.[6]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of investigational

drugs like Tilpisertib fosmecarbil TFA.
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Caption: General workflow for the disposal of investigational drugs.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

safety data sheets (SDS), protocols, and your Environmental Health and Safety (EHS) office for

detailed instructions and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Tilpisertib fosmecarbil by Gilead Sciences for Ulcerative Colitis: Likelihood of Approval
[pharmaceutical-technology.com]

3. Study Details - Gilead Clinical Trials [gileadclinicaltrials.com]

4. ClinicalTrials.gov [clinicaltrials.gov]

5. ClinicalTrials.gov [clinicaltrials.gov]

6. healthcare.uiowa.edu [healthcare.uiowa.edu]

7. research.luriechildrens.org [research.luriechildrens.org]

8. pharmacyservices.utah.edu [pharmacyservices.utah.edu]

9. The Global Threat from the Irreversible Accumulation of Trifluoroacetic Acid (TFA) - PMC
[pmc.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]

11. Trifluoroacetic Acid: Toxicity, Sources, Sinks and Future Prospects [mdpi.com]

12. research.cuanschutz.edu [research.cuanschutz.edu]

13. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of Tilpisertib
Fosmecarbil TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579698#tilpisertib-fosmecarbil-tfa-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15579698?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.pharmaceutical-technology.com/data-insights/tilpisertib-fosmecarbil-gilead-sciences-ulcerative-colitis-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/tilpisertib-fosmecarbil-gilead-sciences-ulcerative-colitis-likelihood-of-approval/
https://www.gileadclinicaltrials.com/study?nctid=NCT06029972
https://clinicaltrials.gov/study/NCT06029972
https://www.clinicaltrials.gov/study/NCT06029972
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://research.luriechildrens.org/globalassets/stanley-manne-research-site/research-resources/office-of-clinical-and-community-trials/accountability-destruction-investigational-drugs-090119-1.pdf
https://pharmacyservices.utah.edu/sites/g/files/zrelqx286/files/media/documents/2021/sop-ids-disposal-return-destruction-investigational-product.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562725/
https://www.mdpi.com/2076-3298/12/8/277
https://www.mdpi.com/2071-1050/16/6/2382
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b15579698#tilpisertib-fosmecarbil-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b15579698#tilpisertib-fosmecarbil-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b15579698#tilpisertib-fosmecarbil-tfa-proper-disposal-procedures
https://www.benchchem.com/product/b15579698#tilpisertib-fosmecarbil-tfa-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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